![molecular formula C14H21NO2 B5493335 N-(2-methoxybenzyl)-N,2,2-trimethylpropanamide](/img/structure/B5493335.png)
N-(2-methoxybenzyl)-N,2,2-trimethylpropanamide
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Overview
Description
N-(2-Methoxybenzyl)-4-Methyl-3-Nitrobenzamide is a compound with the linear formula C16H16N2O4 . Another similar compound, N-(2-Methoxybenzyl)-2-(methylamino)acetamide, has the empirical formula C11H16N2O2 .
Synthesis Analysis
There are studies on the synthesis and determination of analytical characteristics of N-(2-Methoxybenzyl)-2,5-dimethoxyphenethylamines (NBOMes), which are synthetic phenethylamine derivatives .Molecular Structure Analysis
The molecular structure of compounds similar to N-(2-Methoxybenzyl)-2-methoxyethanaminium has been studied using techniques such as X-ray crystallography .Chemical Reactions Analysis
N-(2-Methoxybenzyl)-2,5-dimethoxyphenethylamines (NBOMes) are synthetic phenethylamine derivatives emerging on the global drug market . They have been associated with untoward effects in people who use drugs .Physical And Chemical Properties Analysis
N-(2-Methoxybenzyl)-2-propanamine hydrochloride has a molecular weight of 215.72 . Another similar compound, N-(2-Hydroxy-3-methoxybenzyl)-2-methoxyethanaminium, has a molecular formula of C11H18NO3 and an average mass of 212.265 Da .Mechanism of Action
Safety and Hazards
Future Directions
Given the emergence of N-(2-Methoxybenzyl)-2,5-dimethoxyphenethylamines (NBOMes) on the global drug market and their potential harmful effects, further investigation on the mechanism of action, chemical, pharmacological, and toxicological properties is needed to evaluate their potential harmful effects .
properties
IUPAC Name |
N-[(2-methoxyphenyl)methyl]-N,2,2-trimethylpropanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO2/c1-14(2,3)13(16)15(4)10-11-8-6-7-9-12(11)17-5/h6-9H,10H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUNPSGZKHNETJJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)N(C)CC1=CC=CC=C1OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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